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Cogazocine at a Glance

The table below summarizes the core research aspects of Cogazocine based on current literature.

Aspect Description

IUPAC Name 10-(cyclobutylmethyl)-1-ethyl-13,13-dimethyl-10-azatricyclo[7.3.1.0²,⁷]trideca-

2(7),3,5-trien-4-ol [1]

Chemical Class Benzomorphan opioid [1]

Molecular
Formula

C₂₁H₃₁NO [1]

Molecular
Weight

313.5 g/mol [1]

| Primary Research Applications | 1. Investigation as an analgesic agent [1] 2. Study in combination with

anticancer drugs (e.g., Doxorubicin, Cisplatin) to overcome chemoresistance [2] [1] | | Mechanism of Action

| Acts as an agonist at μ-opioid (MOR) and κ-opioid (KOR) receptors. Its proposed anticancer synergy

involves inhibiting key survival pathways (Akt, mTOR) and inducing mitochondrial dysfunction in cancer

cells [1]. | | Research Status | Preclinical; direct binding assays and detailed ADME/Tox profiles are noted as

uncharacterized [1]. |
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Proposed Mechanisms of Action

Cogazocine's research interest stems from its dual receptor activity and a novel mechanism for sensitizing

cancer cells. The signaling pathways below illustrate these proposed mechanisms.

Opioid Receptor-Mediated Analgesia

As a benzomorphan opioid, Cogazocine is predicted to function as an agonist at μ-opioid (MOR) and κ-

opioid (KOR) receptors. Its structural similarity to the approved drug Pentazocine suggests potential use in

managing moderate-to-severe pain [1] [3].

Cogazocine

μ-Opioid Receptor (MOR) κ-Opioid Receptor (KOR)

Gi/o Protein

↓ cAMP Production

Analgesia

Click to download full resolution via product page

Figure 1: Proposed analgesic pathway of Cogazocine via opioid receptor activation.
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Synergy with Anticancer Agents

A key patent (WO2014056897A1) discloses that opioid agonists like Cogazocine can potentiate

conventional chemotherapeutics through multiple pathways [2] [1].
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Figure 2: Proposed mechanism for Cogazocine's synergy with anticancer drugs.

Key Experimental Protocols

The following methodologies are adapted from the patent WO2014056897A1, which forms the basis for

researching Cogazocine's synergistic effects with chemotherapy [2] [1].

In Vitro Assessment of Chemosensitization
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This protocol evaluates the ability of Cogazocine to enhance cancer cell death when combined with an

anticancer drug.

Objective: To determine the synergistic effect of Cogazocine and a chemotherapeutic agent (e.g.,
Doxorubicin) on cancer cell viability.

Key Materials:
Cell Lines: Drug-resistant cancer cell lines (e.g., Leukemia, Breast Carcinoma).

Test Compounds: Cogazocine, chemotherapeutic agent (Doxorubicin/Cisplatin), control
vehicle.

Reagents: Cell viability assay kit (e.g., MTT, XTT), culture medium.
Procedure:

Cell Plating: Seed cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and
incubate for 24 hours.

Compound Treatment:
Group 1: Vehicle control.

Group 2: Cogazocine alone (dose range to be established).
Group 3: Chemotherapeutic agent alone (e.g., IC₂₀ concentration).

Group 4: Combination of Cogazocine and chemotherapeutic agent.
Incubation: Treat cells for 48-72 hours.

Viability Measurement: Add MTT/XTT reagent and incubate for 2-4 hours. Measure
absorbance at 450-490 nm.

Data Analysis: Calculate percent viability and use combination index (CI) analysis to determine
synergy (CI < 1 indicates synergy).

Mechanism Investigation via Western Blot

This protocol assesses the proposed molecular mechanism by which Cogazocine inhibits survival pathways.

Objective: To analyze the inhibition of phosphorylation in Akt and mTOR pathways.

Key Materials:
Antibodies: Phospho-Akt (Thr308), Total Akt, Phospho-mTOR (Ser2448), Total mTOR, β-Actin.

Other: RIPA Lysis Buffer, SDS-PAGE gel, Western blotting apparatus.
Procedure:

Cell Treatment and Lysis: Treat cells as per the in vitro protocol. Lyse cells in RIPA buffer with
protease and phosphatase inhibitors.

Protein Quantification: Determine protein concentration using a BCA or Lowry assay.
Gel Electrophoresis: Load 20-30 μg of protein per lane on an SDS-PAGE gel and run.

Membrane Transfer: Transfer proteins to a nitrocellulose membrane.
Antibody Incubation:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s1915626?utm_src=pdf-body
https://www.smolecule.com/products/s1915626?utm_src=pdf-body
https://www.smolecule.com/products/s1915626?utm_src=pdf-body
https://www.smolecule.com/products/s1915626?utm_src=pdf-body
https://www.smolecule.com/products/s1915626?utm_src=pdf-body
https://www.smolecule.com/products/s1915626?utm_src=pdf-body
https://www.smolecule.com/products/s1915626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Block membrane for 1 hour.

Incubate with primary antibody overnight at 4°C.
Incubate with HRP-conjugated secondary antibody for 1 hour.

Signal Detection: Use chemiluminescent substrate and image the blot.

Research Gaps and Future Directions

Current knowledge of Cogazocine is preliminary. Key areas for future investigation include [1]:

Receptor Profiling: Quantitative radioligand binding assays to determine its affinity (Ki) and efficacy

at MOR, KOR, and DOR.
ADME & Toxicology: Comprehensive in vivo pharmacokinetic studies and acute/chronic toxicity

assessments in rodent models.
Therapeutic Validation: Rigorous in vivo efficacy studies in relevant animal models of pain and

cancer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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